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Compound Name: Nonanediamine

Cat. No.: B12528422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nonanediamine, a versatile aliphatic diamine, serves as a crucial building block in a variety of

chemical syntheses, from high-performance polymers to specialty pharmaceuticals. Its nine-

carbon backbone provides a unique combination of flexibility and hydrophobicity, making it a

valuable component in the design of novel materials and molecules. This technical guide

provides a comprehensive overview of the chemical structure, properties, synthesis, and

applications of nonanediamine, with a primary focus on the most common isomer, 1,9-

nonanediamine.

Chemical Structure and Identification
Nonanediamine (C₉H₂₂N₂) can exist in several isomeric forms, distinguished by the positions

of the two amino groups along the nonane chain. The most prevalent and well-characterized

isomer is 1,9-nonanediamine.

1,9-Nonanediamine

IUPAC Name: nonane-1,9-diamine[1]

Synonyms: Nonamethylenediamine, 1,9-Diaminononane[1]

Chemical Formula: C₉H₂₂N₂
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Molecular Weight: 158.28 g/mol [1]

CAS Number: 646-24-2[1]

Chemical Structure:

Information regarding other isomers, such as 1,2-nonanediamine or 1,3-nonanediamine, is

less common in publicly available literature, reflecting their more specialized applications and

synthesis routes. General synthetic methods for 1,2- and 1,3-diamines are established in

organic chemistry, often involving multi-step procedures.[2][3][4]

Physicochemical Properties
The properties of nonanediamine are primarily documented for the 1,9-isomer. These

properties are summarized in the table below.

Property Value Reference

Physical State
White to slightly yellow low

melting solid
[5]

Melting Point 35-37 °C [5]

Boiling Point 258-259 °C at 756 mmHg [5]

Density 0.8215 g/cm³ (estimate) [5]

Solubility in Water Soluble [5]

pKa (predicted) 10.97 ± 0.10 [5]

Flash Point >110 °C (>230 °F) [6]

Vapor Pressure 0.37 Pa at 25 °C [5]

Spectroscopic Data for 1,9-Nonanediamine
Spectroscopic analysis is crucial for the identification and characterization of 1,9-

nonanediamine.
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Fourier-Transform Infrared (FTIR) Spectroscopy
The FTIR spectrum of 1,9-nonanediamine exhibits characteristic peaks for a primary aliphatic

amine.

Wavenumber (cm⁻¹) Vibration Mode Functional Group

~3300-3400
N-H stretching (asymmetric

and symmetric)
Primary amine (NH₂)

~2850-2960 C-H stretching Alkane (CH₂)

~1590-1650 N-H bending (scissoring) Primary amine (NH₂)

~1470 C-H bending (scissoring) Alkane (CH₂)

~780-850 N-H wagging Primary amine (NH₂)

Note: Peak positions are approximate and can vary based on the sample preparation and

instrument.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 1,9-nonanediamine is characterized by signals

corresponding to the protons of the methylene groups and the amine protons. The protons on

the carbons adjacent to the nitrogen atoms are shifted downfield due to the electronegativity of

nitrogen.

¹³C NMR: The carbon NMR spectrum of 1,9-nonanediamine shows distinct signals for the

carbon atoms in different chemical environments. Due to the symmetry of the molecule, fewer

signals than the total number of carbons are expected. The carbons attached to the nitrogen

atoms will be the most downfield among the aliphatic carbons.

Experimental Protocols
Synthesis of 1,9-Nonanediamine
A patented method describes the synthesis of 1,9-nonanediamine from 1,5-glutaraldehyde

and a cyanoacetate compound.[7]
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Reaction Scheme:

1,5-Glutaraldehyde

Intermediate A

Condensation

Cyanoacetic Acid Derivative

Intermediate BDecarboxylation 1,9-NonanediamineHydrogenation (Raney Nickel)

Click to download full resolution via product page

Caption: Synthesis of 1,9-Nonanediamine.

Methodology:

Condensation: 1,5-glutaraldehyde is reacted with a cyanoacetic acid or its ester in the

presence of a base catalyst (inorganic or organic base) to form an intermediate. The reaction

is typically carried out in a protic, polar aprotic, or nonpolar solvent at a temperature ranging

from 0 to 150 °C.[7]

Decarboxylation: The resulting intermediate undergoes decarboxylation, which can be

facilitated by heating, to yield a dinitrile intermediate.[7]

Hydrogenation: The dinitrile intermediate is then subjected to catalytic hydrogenation, for

example, using Raney nickel as the catalyst, to reduce the nitrile groups to primary amines,

yielding 1,9-nonanediamine.[7]

Interfacial Polymerization of Polyamide 9,10 (Nylon 9,10)
1,9-nonanediamine is a key monomer in the synthesis of Polyamide 9,10, a type of nylon. A

common laboratory method for this synthesis is interfacial polymerization.

Reaction Scheme:
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1,9-Nonanediamine (in water)

Polyamide 9,10 (at interface)

Polycondensation

Sebacoyl Chloride (in organic solvent)

HCl (byproduct)
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Caption: Interfacial Polymerization of Polyamide 9,10.

Methodology:

Preparation of Aqueous Phase: An aqueous solution of 1,9-nonanediamine is prepared. A

base, such as sodium hydroxide, is typically added to neutralize the hydrochloric acid

byproduct formed during the reaction.[8]

Preparation of Organic Phase: A solution of sebacoyl chloride (decanedioyl dichloride) is

prepared in a water-immiscible organic solvent, such as hexane or dichloromethane.[8][9]

Polymerization: The aqueous solution is carefully layered on top of the organic solution in a

beaker. A polymeric film of Polyamide 9,10 forms at the interface of the two layers.[8][9]

Isolation: The polymer film can be carefully drawn out from the interface as a continuous

strand and wound onto a spool.[10]

Washing and Drying: The resulting polymer is washed thoroughly with water and then a

solvent like ethanol to remove unreacted monomers and byproducts, and then dried.[8]

Applications of Nonanediamine
The unique properties of nonanediamine make it suitable for a range of applications.
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Caption: Key Application Areas of Nonanediamine.

Polymer Chemistry: 1,9-nonanediamine is a critical monomer for the production of high-

performance polyamides, such as PA9T. These polymers exhibit excellent thermal stability,

chemical resistance, and mechanical properties, making them suitable for demanding

applications in the automotive and electronics industries.

Curing Agents: It serves as a curing agent for epoxy resins, contributing to the cross-linking

of the polymer chains and enhancing the final properties of the cured material.

Corrosion Inhibitors: The amine groups in nonanediamine can adsorb onto metal surfaces,

forming a protective layer that inhibits corrosion. This makes it a valuable component in anti-

corrosion formulations.

Pharmaceutical and Biocidal Applications: The long alkyl chain and the presence of two

amino groups give nonanediamine and its derivatives potential applications as antimicrobial

agents and in drug delivery systems.

Toxicology and Safety
1,9-nonanediamine is classified as hazardous. It is harmful if swallowed (Acute Toxicity, Oral,

Category 4) and causes severe skin burns and eye damage.[6] Due to its corrosive nature,

appropriate personal protective equipment, including gloves, safety goggles, and respiratory

protection, should be used when handling this chemical.[11] While a specific oral LD50 value
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for nonanediamine in rats is not readily available in the cited literature, a safety data sheet for

a similar compound, 4,7,10-Trioxa-1,13-tridecanediamine, indicates an oral LD50 in rats of

3,160 mg/kg, providing some context for the toxicity of long-chain diamines. Another related

compound, 1,6-hexanediamine, has a reported acute oral LD50 of 980 mg/kg in rats.[12]

Conclusion
Nonanediamine, particularly the 1,9-isomer, is a chemical of significant industrial importance.

Its well-defined structure and properties allow for its use in the synthesis of advanced materials

with tailored characteristics. A thorough understanding of its chemistry, including its synthesis

and reactivity, is essential for researchers and professionals working in polymer science,

materials science, and drug development. Further research into the properties and applications

of other nonanediamine isomers could open up new avenues for innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chem.libretexts.org [chem.libretexts.org]

2. One-pot synthesis of 1,2 diamines: Forming viable synthetic building blocks - American
Chemical Society [acs.digitellinc.com]

3. Synthetic methods for 1,3-diamines - Organic & Biomolecular Chemistry (RSC Publishing)
[pubs.rsc.org]

4. 1,2-diamine synthesis by diamination [organic-chemistry.org]

5. arkat-usa.org [arkat-usa.org]

6. 1,9-Diaminononane 98 646-24-2 [sigmaaldrich.com]

7. CN109422656B - Method for synthesizing nonane diamine - Google Patents
[patents.google.com]

8. terrificscience.org [terrificscience.org]

9. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12528422?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/3624786/
https://www.benchchem.com/product/b12528422?utm_src=pdf-body
https://www.benchchem.com/product/b12528422?utm_src=pdf-body
https://www.benchchem.com/product/b12528422?utm_src=pdf-custom-synthesis
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Experimental/Carbon-13_NMR/Interpreting_C-13_NMR_Spectra
https://acs.digitellinc.com/p/s/one-pot-synthesis-of-12-diamines-forming-viable-synthetic-building-blocks-565941
https://acs.digitellinc.com/p/s/one-pot-synthesis-of-12-diamines-forming-viable-synthetic-building-blocks-565941
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob01976e
https://pubs.rsc.org/en/content/articlelanding/2016/ob/c6ob01976e
https://www.organic-chemistry.org/synthesis/C1N/amines/diamines.shtm
https://www.arkat-usa.org/get-file/18881/
https://www.sigmaaldrich.com/SG/en/product/aldrich/187127
https://patents.google.com/patent/CN109422656B/en
https://patents.google.com/patent/CN109422656B/en
http://www.terrificscience.org/lessonpdfs/PolymerLab09.pdf
https://www.researchgate.net/profile/Rafik-Karaman/post/Can-you-suggest-any-alternatives-for-the-thin-films-formed-by-the-interfacial-polymerization/attachment/59d62c0179197b807798a663/AS%3A345459295047681%401459375322261/download/Exp+1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12528422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. scribd.com [scribd.com]

11. fishersci.com [fishersci.com]

12. Toxicological profile of orally administered 1,6-hexane diamine in the rat - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Nonanediamine:
Chemical Structure, Properties, and Applications]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12528422#nonanediamine-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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